Cas no 35203-08-8 (Benzenamine,2,6-diethyl-N-methylene-)

• Product Name: Benzenamine,2,6-diethyl-N-methylene-
• CAS No: 35203-08-8
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 317544
• PubChem ID: 93179
• Update Time: 2025-04-19

Benzenamine,2,6-diethyl-N-methylene- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,6-diethyl-N-methylene-
• N-(2,6-diethylphenyl)methanimine
• 2,6-diethyl-N-methyleneaniline
• 2,6-DIETHYL-N-METHYLENEBENZENAMINE
• ZMBSRNHDTFKMLI-UHFFFAOYSA-N
• Q27276771
• Benzenamine, 2,6-diethyl-N-methylene-
• 2,6-diethyl-N-methylene-benzenamine
• NS00127257
• N-(2,6-Diethylphenyl)-methyleneamine
• 35203-08-8
• DTXSID0027987
• SCHEMBL11214636
• J422.333K
• 2,6-DIETHYLPHENYL AZOMETHINE
• AKOS006279948
• Benzenamine, 2,6-diethyl-N-methylene
• N-methylene-2,6-diethylaniline
• UNII-E250UPO2RL
• E250UPO2RL

• Inchi： 1S/C11H15N/c1-4-9-7-6-8-10(5-2)11(9)12-3/h6-8H,3-5H2,1-2H3
• InChI Key： ZMBSRNHDTFKMLI-UHFFFAOYSA-N
• SMILES： N(=C)C1C(=CC=CC=1CC)CC

Computed Properties

• Exact Mass: 161.12055
• Monoisotopic Mass: 161.120449
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.4

Experimental Properties

• Density: 0.88
• Boiling Point: 275.3°Cat760mmHg
• Flash Point: 112.1°C
• Refractive Index: 1.492
• PSA: 12.36